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This guide provides a comprehensive comparison of the performance of various functionalized

Cerium-based University of Oslo-66 (Ce-UiO-66) metal-organic frameworks (MOFs). It is

intended for researchers, scientists, and professionals in drug development and materials

science, offering an objective analysis supported by experimental data. We delve into their

efficacy in adsorption, catalysis, and stability, providing detailed experimental protocols and

visual workflows to facilitate understanding and application.

Introduction to Functionalized Ce-UiO-66
The UiO-66 framework, known for its exceptional thermal and chemical stability, consists of

hexanuclear metal clusters connected by 1,4-benzenedicarboxylate (BDC) linkers.[1][2][3]

Replacing the typical Zirconium (Zr) metal center with Cerium (Ce) introduces unique redox

properties, making Ce-UiO-66 and its derivatives highly promising for applications in catalysis,

adsorption, and potentially drug delivery.[1][4][5] Functionalization of the BDC linker with

different chemical groups (e.g., -NH₂, -NO₂, -OH, -CH₃, -Br) allows for the fine-tuning of the

MOF's physicochemical properties, such as porosity, surface area, and electronic

characteristics, thereby enhancing its performance for specific applications.[6][7][8]
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Functionalized Ce-UiO-66 derivatives have demonstrated significant potential as adsorbents

for a wide range of pollutants, including dyes, pharmaceuticals, and industrial chemicals. The

introduction of functional groups can enhance the affinity and capacity for specific molecules.

Ce-UiO-66 MOFs are effective for water remediation, capable of removing various toxic

pollutants.[4][9] The parent Ce-UiO-66 has shown high adsorption capacities for contaminants

like Congo red, methylene blue, and the pharmaceutical diclofenac sodium.[4]

Functionalization can further boost this performance; for instance, Ce-doped UiO-66-NH₂

exhibits an adsorption capacity for sulfathiazole (ST) that is nearly ten times higher than that of

the non-doped UiO-66-NH₂.[4]

Table 1: Adsorption Capacities of Ce-UiO-66 Derivatives for Aqueous Pollutants

Adsorbent Pollutant
Max. Adsorption
Capacity (mg/g)

Reference

Ce-UiO-66 Congo Red (CR) 793.7 [4]

Ce-UiO-66
Diclofenac Sodium

(DCF)
485.4 [4]

Ce-UiO-66 Methylene Blue (MB) 110 [4]

Ce-UiO-66 Fluoride (F⁻) 66.1 [4]

Ce-UiO-66 Cr(VI) 30 [4]

Ce-MOF-808 Cr(VI) 42.74 [10]

| Green Synthesized Ce-UiO-66 | Congo Red (CR) | 285.71 |[11] |

Amino-functionalization has been proven to significantly enhance CO₂ capture performance.

The Ce-UiO-66-NH₂ derivative shows a 63% higher CO₂ uptake and an 84% greater CO₂/N₂

selectivity compared to the parent Ce-UiO-66 at 273 K and 1 bar.[8][12] This improvement is

attributed to the increased affinity for CO₂ due to the polar amino groups.[13]

Table 2: CO₂ Adsorption Performance of Functionalized Ce-UiO-66

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://scispace.com/papers/cerium-based-uio-66-mof-as-a-multipollutant-adsorbent-for-4we9olowi0
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.researchgate.net/publication/351248700_Cerium_based_UiO-66_MOF_as_a_multipollutant_adsorbent_for_universal_water_purification
https://www.mdpi.com/2073-4441/17/24/3594
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://pubmed.ncbi.nlm.nih.gov/38032754/
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.researchgate.net/publication/380367689_Amino-Functionalizing_Ce-Based_MOF_UiO-66_for_Enhanced_CO2_Adsorption_and_Selectivity
https://pubmed.ncbi.nlm.nih.gov/38708570/
https://www.scielo.br/j/qn/a/LXdVyCJ6FzqDMPRRd8DqTSN/?format=html&lang=en
https://www.benchchem.com/product/b15880174/docs?utm_src=pdf-body#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorbent
CO₂ Uptake
(mmol/g) at 273 K

CO₂/N₂ Selectivity Reference

Ce-UiO-66 ~1.3 - [8][12]

Ce-UiO-66-NH₂ ~2.12
84% higher than Ce-

UiO-66
[8][12]

| UiO-66-NH₂/GO Composite | 6.41 | 28.45 |[14] |

Performance in Catalytic Applications
The redox activity of the Ce⁴⁺/Ce³⁺ couple makes Ce-UiO-66 derivatives excellent candidates

for catalysis and photocatalysis.

A series of functionalized Ce-UiO-66-X (where X = -NH₂, -OH, -H, -NO₂, -COOH) materials

have been synthesized for the photocatalytic degradation of dyes.[15][16] The Ce-UiO-66-NH₂,

Ce-UiO-66-OH, and Ce-UiO-66-H variants show remarkable activity, degrading anionic dyes

like Alizarin Red S and Congo Red within 1 to 3 minutes under UV and visible light.[15] These

materials also exhibit excellent photostability and can be recycled for at least five cycles without

a significant loss of activity.[15]

Ligand functionalization also modulates the photocatalytic oxidation of benzylamine.[7] The

UiO-66(Ce)-CH₃ derivative showed the highest conversion rate among a series including -H, -

Br, and -NO₂ functional groups.[7] This is attributed to the modulation of the quantity and acid

strength of coordinatively unsaturated Ce sites, which act as Lewis acid sites.[7]

Table 3: Photocatalytic Performance of Functionalized Ce-UiO-66 Derivatives
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Catalyst
Target
Substrate

Performance
Metric

Conditions Reference

Ce-UiO-66-NH₂
Alizarin Red S,
Congo Red

Rapid
degradation
(1-3 min)

UV/Visible
Light

[15]

Ce-UiO-66-OH
Alizarin Red S,

Congo Red

Rapid

degradation (1-3

min)

UV/Visible Light [15]

UiO-66(Ce)-CH₃
Benzylamine

Oxidation

Highest

conversion
Visible Light [7]

| Ce/Zr-UiO-66-FA-P | Hexachlorobenzene | 99.5% degradation efficiency | 250 °C |[17] |

Ce-UiO-66, in conjunction with TEMPO, has been successfully used for the aerobic oxidation

of benzyl alcohol.[1] A system using Ce-UiO-66-BDC activated at 220 °C achieved an 88%

conversion of benzyl alcohol with complete selectivity to benzaldehyde. This highlights a

synergistic effect between the MOF and TEMPO, a phenomenon not observed with the Zr-UiO-

66 analogue. The dimethyl-functionalized Ce-UiO-66-(CH₃)₂ has also shown catalytic activity in

the oxidation of styrene and cyclohexene.[18]

Stability of Ce-UiO-66 Derivatives
Stability is a critical factor for practical applications. Ce-UiO-66 derivatives generally exhibit

good thermal and chemical stability.

Thermal Stability: The parent Ce-UiO-66-BDC is stable up to 300-375 °C in air.[2]

Functionalization can influence this; for example, Ce-UiO-66-NO₂ has a similar stability

profile, whereas other functional groups may lead to slightly lower decomposition

temperatures. The dimethyl-functionalized version, Ce-UiO-66-(CH₃)₂, is stable up to 300 °C.

[18]

Chemical Stability: Ce-UiO-66-BDC maintains its structure in various organic solvents and

water, though it decomposes in strong acidic (2 M HCl) and basic (2 M NaOH) media. The

dimethyl-functionalized derivative is also stable after treatment with water, methanol, acetic
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acid, and 1 M HCl.[18] However, the Ce analogue is generally considered relatively less

stable than its Zr and Hf counterparts in the presence of formic acid.[3]

Relevance to Drug Delivery
While the bulk of research on UiO-66 for drug delivery has focused on the zirconium-based

version due to its high biocompatibility and stability, the principles are relevant to Ce-UiO-66.

[19][20][21][22] The high porosity, large surface area, and tunable surface chemistry of the UiO-

66 structure make it an excellent candidate for loading and delivering therapeutic agents.[19]

[21] Functional groups like -NH₂ can improve drug loading capacity.[21] For instance, in a study

on Zr-UiO-66, the -NH₂ functionalized version showed a higher drug loading capacity (40.1%)

for quercetin compared to the parent MOF (32.9%).[21] Surface modifications, such as

PEGylation, have been shown to enhance stability in physiological media and enable pH-

responsive drug release for Zr-UiO-66 nanoparticles.[23] These strategies could foreseeably be

applied to Ce-UiO-66 to develop novel drug delivery systems, although further research is

required to fully assess its biocompatibility and performance in this context.

Experimental Protocols & Methodologies
A. General Synthesis of Functionalized Ce-UiO-66
(Solvothermal Method)
This protocol is a generalized representation based on various reported syntheses.[1][18]

Precursor Solution: Dissolve the cerium salt (e.g., ammonium cerium(IV) nitrate) in a solvent,

typically N,N-dimethylformamide (DMF).

Ligand Solution: In a separate container, dissolve the functionalized linker (e.g., 2-

aminoterephthalic acid for Ce-UiO-66-NH₂) in DMF. A modulator, such as acetic acid or

formic acid, may be added to control crystal size and defects.

Mixing and Reaction: Combine the two solutions in a Teflon-lined autoclave. Seal the

autoclave and heat it in an oven at a specific temperature (e.g., 100-120 °C) for a duration

ranging from minutes to hours (e.g., 15 minutes to 24 hours).[5][18]

Purification: After cooling to room temperature, collect the resulting powder by centrifugation

or filtration.
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Washing: Wash the product repeatedly with DMF and then with a solvent like methanol or

ethanol to remove unreacted precursors and residual DMF.

Activation: Dry the purified product under vacuum at an elevated temperature (e.g., 120-220

°C) to remove solvent molecules from the pores.[5]

B. Batch Adsorption Experiments
Preparation: Prepare stock solutions of the target pollutant (e.g., Congo red dye, diclofenac

sodium) in deionized water.[4]

Experiment: Add a known mass of the activated Ce-UiO-66 derivative to a series of flasks

containing the pollutant solution at various initial concentrations.

Equilibrium: Agitate the flasks on a shaker at a constant temperature for a predetermined

time to reach adsorption equilibrium.

Analysis: Separate the adsorbent from the solution by centrifugation. Analyze the remaining

concentration of the pollutant in the supernatant using UV-Vis spectroscopy or another

appropriate analytical technique.

Calculation: The amount of pollutant adsorbed at equilibrium (qₑ, in mg/g) is calculated using

the formula: qₑ = (C₀ - Cₑ) * V / m where C₀ and Cₑ are the initial and equilibrium

concentrations (mg/L), V is the volume of the solution (L), and m is the mass of the

adsorbent (g).

C. Photocatalytic Degradation Assay
Catalyst Suspension: Disperse a specific amount of the Ce-UiO-66 photocatalyst in an

aqueous solution of the target dye (e.g., Alizarin Red S).[15]

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30-60

minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the

dye molecules.

Irradiation: Expose the suspension to a light source (e.g., UV lamp or a solar simulator).[15]
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Sampling: At regular time intervals, withdraw aliquots of the suspension. Centrifuge the

samples to remove the photocatalyst.

Analysis: Measure the absorbance of the supernatant at the maximum wavelength of the dye

using a UV-Vis spectrophotometer to determine the change in concentration.

Evaluation: The degradation efficiency is calculated as: Efficiency (%) = (C₀ - Cₜ) / C₀ * 100

where C₀ is the initial concentration after equilibrium and Cₜ is the concentration at time t.
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Caption: Synthesis and evaluation workflow for functionalized Ce-UiO-66.
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Caption: General mechanism for photocatalytic degradation of pollutants.

Impact of Functional Groups on Ce-UiO-66 Performance
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Caption: Effect of linkers on Ce-UiO-66 properties and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10633860/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10633860/
https://www.bohrium.com/paper-details/uio-66-nanoparticles-as-a-drug-delivery-system-a-comprehensive-review/877494638158544897-8126
https://www.bohrium.com/paper-details/uio-66-nanoparticles-as-a-drug-delivery-system-a-comprehensive-review/877494638158544897-8126
https://pmc.ncbi.nlm.nih.gov/articles/PMC5421152/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5421152/
https://www.benchchem.com/product/b15880174/docs#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174/docs#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174/docs#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174/docs#performance-evaluation-of-functionalized-ce-uio-66-derivatives-a-comparative-guide
https://www.benchchem.com/product/b15880174?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15880174?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

